Cas no 2137861-55-1 (Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate)

• Product Name: Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate
• CAS No: 2137861-55-1
• MF: C₈H₆NNaO₆S
• MW: 267.191112041473
• CID: 5837510
• PubChem ID: 165455229
• Update Time: 2025-06-08

Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate
• EN300-722803
• 2137861-55-1
• Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate

• Inchi： 1S/C8H7NO6S.Na/c10-9(11)5-3-6-7(15-2-1-14-6)4-8(5)16(12)13;/h3-4H,1-2H2,(H,12,13);/q;+1/p-1
• InChI Key： IPCBUCLQBREZOH-UHFFFAOYSA-M
• SMILES： S(C1C(=CC2=C(C=1)OCCO2)[N+](=O)[O-])(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 266.98135237g/mol
• Monoisotopic Mass: 266.98135237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Additional information on Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate

Recent Advances in the Study of Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate (CAS: 2137861-55-1)

In recent years, Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate (CAS: 2137861-55-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzodioxine sulfinate structure, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key breakthroughs in the research of Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate is its role as a precursor in the synthesis of novel bioactive molecules. Recent publications highlight its utility in the development of sulfonyl-containing compounds, which are known for their diverse biological activities. Researchers have successfully employed this compound in the synthesis of sulfonamides and sulfonate esters, which exhibit potent anti-inflammatory and antimicrobial properties.

Furthermore, studies have investigated the compound's potential as a radical scavenger. Its ability to donate sulfinate groups makes it a valuable tool in free radical chemistry, particularly in the context of oxidative stress-related diseases. Experimental data from in vitro models suggest that Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate can effectively neutralize reactive oxygen species (ROS), thereby protecting cellular components from oxidative damage.

The pharmacological evaluation of Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate has also revealed its potential in central nervous system (CNS) disorders. Preclinical studies indicate that the compound can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These findings open new avenues for the development of therapeutics targeting neurodegenerative diseases such as Parkinson's and Alzheimer's.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate have been reported. Researchers have developed more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. These improvements are critical for facilitating further research and potential commercialization of the compound.

Despite these promising developments, challenges remain in the clinical translation of Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated. Ongoing research aims to address these gaps through structural modifications and formulation strategies.

In conclusion, Sodium 7-nitro-2,3-dihydro-1,4-benzodioxine-6-sulfinate (CAS: 2137861-55-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its multifaceted applications, ranging from synthetic chemistry to therapeutic development, underscore its significance. Continued research efforts are expected to further unlock its potential and pave the way for innovative medical solutions.